Cas no 1361841-55-5 (6-(2,3-Dichlorophenyl)-2-fluoronicotinic acid)

• Product Name: 6-(2,3-Dichlorophenyl)-2-fluoronicotinic acid
• CAS No: 1361841-55-5
• MF: C₁₂H₆Cl₂FNO₂
• MW: 286.085944652557
• CID: 4921869
• Update Time: 2025-05-24

6-(2,3-Dichlorophenyl)-2-fluoronicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2,3-Dichlorophenyl)-2-fluoronicotinic acid

• Inchi： 1S/C12H6Cl2FNO2/c13-8-3-1-2-6(10(8)14)9-5-4-7(12(17)18)11(15)16-9/h1-5H,(H,17,18)
• InChI Key： JIKWRVLRPPPSTR-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=CC(C(=O)O)=C(N=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 3.7
• Topological Polar Surface Area: 50.2

Additional information on 6-(2,3-Dichlorophenyl)-2-fluoronicotinic acid

Introduction to 6-(2,3-Dichlorophenyl)-2-fluoronicotinic Acid (CAS No. 1361841-55-5) and Its Emerging Applications in Chemical Biology

6-(2,3-Dichlorophenyl)-2-fluoronicotinic acid, identified by the chemical identifier CAS No. 1361841-55-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the nicotinic acid derivatives, a class of molecules known for their diverse biological activities. The structural features of 6-(2,3-Dichlorophenyl)-2-fluoronicotinic acid, particularly the presence of both chloro and fluoro substituents on the aromatic ring, contribute to its unique chemical properties and potential therapeutic applications.

The nomenclature of this compound reflects its chemical composition, with 6-(2,3-Dichlorophenyl) indicating the substitution pattern on the benzene ring and -2-fluoronicotinic acid specifying the nicotinic acid backbone with a fluorine atom at the 2-position. This precise naming adheres to the International Union of Pure and Applied Chemistry (IUPAC) standards, ensuring clarity and consistency in scientific communication.

In recent years, there has been a surge in research focused on developing novel bioactive molecules derived from nicotinic acid analogs. The fluoro-substituted nicotinic acids have emerged as a particularly promising class of compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The introduction of fluorine atoms into aromatic rings is a well-established strategy in medicinal chemistry to modulate pharmacokinetic properties, such as bioavailability and half-life.

6-(2,3-Dichlorophenyl)-2-fluoronicotinic acid has been investigated for its potential role in modulating enzyme activity and receptor interactions. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes involved in metabolic pathways relevant to inflammation and oxidative stress. The chloro-substituents at the 2- and 3-positions of the phenyl ring are believed to enhance the electrophilicity of the molecule, making it more reactive in biological systems. This reactivity could be leveraged for designing molecules with targeted therapeutic effects.

The fluoronicotinic acid core of this compound is particularly interesting because it shares structural similarities with well-known pharmaceuticals used in the treatment of cardiovascular diseases and diabetes. For instance, drugs like acipimox and nicotinamide are derivatives of nicotinic acid that have demonstrated clinical efficacy. By incorporating fluorine atoms into these structures, researchers aim to develop compounds with improved pharmacological profiles.

Recent advancements in computational chemistry have enabled more efficient screening of novel bioactive molecules like 6-(2,3-Dichlorophenyl)-2-fluoronicotinic acid. Molecular docking studies have been employed to predict binding interactions between this compound and potential target proteins. These studies have revealed that it may interact with enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are implicated in inflammatory processes. The ability to modulate these enzymes could make this compound a valuable candidate for developing anti-inflammatory therapies.

In addition to its potential therapeutic applications, 6-(2,3-Dichlorophenyl)-2-fluoronicotinic acid has shown promise in preclinical models as an intermediate in drug discovery programs. Its unique structural features make it a versatile scaffold for further chemical modifications, allowing researchers to explore new analogs with tailored biological activities. The combination of computational modeling and experimental validation has been crucial in optimizing synthetic routes and improving yields for this compound.

The synthesis of 6-(2,3-Dichlorophenyl)-2-fluoronicotinic acid involves multi-step organic reactions that require careful optimization to ensure high purity and yield. Advanced synthetic methodologies, including cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only facilitate the production of this compound but also provide insights into scalable processes for other fluorinated heterocycles.

The pharmacokinetic properties of 6-(2,3-Dichlorophenyl)-2-fluoronicotinic acid are also under investigation. Fluoro-substituted compounds often exhibit prolonged half-lives due to their resistance to metabolic degradation by cytochrome P450 enzymes. This characteristic could be advantageous for developing long-acting drugs that require less frequent dosing. Additionally, studies on its distribution patterns within biological systems may provide insights into its potential side effects or off-target interactions.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential for producing high-quality batches of 6-(2,3-Dichlorophenyl)-2-fluoronicotinic acid for research or commercial purposes. Quality control measures must be implemented at every stage of production to monitor purity, impurities, and consistency across batches. These measures are critical for maintaining reproducibility in scientific studies and ensuring safety when used in experimental settings.

The future directions for research on 6-(2,3-Dichlorophenyl)-2-fluoronicotinic acid include exploring its potential as a lead compound for drug development or as a tool compound in biochemical assays. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in translating laboratory findings into tangible therapeutic benefits. As our understanding of biological pathways continues to expand, compounds like this one may find applications beyond their initial discovery scope.